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Compound of Interest

Compound Name: Zaleplon-d5

CAS No.: 1001083-56-2

Cat. No.: B563130

Get Quote

Disposing of Zaleplon-d5 requires a dual-compliance approach.[1] You are not just managing

a chemical hazard; you are managing a Schedule IV Controlled Substance (DEA) and a

bioactive pharmaceutical agent.[1]

The standard "dump in the organic waste" protocol is insufficient and legally risky.[1] This guide

structures disposal into two distinct workflows: Inventory Destruction (for expired/unused stock)

and Experimental Waste (for dilute mixtures/trace residues).[1]

Hazard Identification & Regulatory Status
Before initiating disposal, verify the material's classification to ensure the correct regulatory

pathway is selected.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b563130#bc-rfq
https://www.benchchem.com/product/b563130/docs?utm_src=pdf-body#core-directive-the-chain-of-custody-disposal-model
https://pubchem.ncbi.nlm.nih.gov/compound/Zaleplon
https://pubchem.ncbi.nlm.nih.gov/compound/Zaleplon
https://pubchem.ncbi.nlm.nih.gov/compound/Zaleplon
https://pubchem.ncbi.nlm.nih.gov/compound/Zaleplon
https://www.unsw.edu.au/content/dam/pdfs/planning-assurance/safety/resources/2023-00-hs-documents/2023-02-Laboratory-Hazardous-Waste-Disposal-Guideline-HS321.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563130?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Classification Implication for Disposal

DEA Status
Schedule IV Controlled

Substance

CRITICAL: Cannot be

discarded in standard trash or

standard chemical waste

streams without specific "non-

retrievable" destruction

methods or reverse

distribution.[1][3]

Chemical Hazard
Acute Tox. 4 (Oral), Repr.[1][4]

Tox. 2

Incineration is required to

destroy biological activity.[1]

Do not discharge into sewer

systems.[1]

Isotope Status Stable Isotope (Deuterium)

Non-Radioactive. No radiation

safety officer (RSO) approval

is required unless mixed with

radiolabels.[1]

EPA Status
Non-RCRA Listed (Not P/U

listed)

Regulated as "Non-RCRA

Hazardous Pharmaceutical

Waste."[1] Must be incinerated.

[1][5]

Pre-Disposal Safety Protocols
Personal Protective Equipment (PPE):

Respiratory: N95 or P100 respirator (if handling open powder).[1] Zaleplon-d5 is a potent

sedative; inhalation of dust must be prevented.[1]

Dermal: Double nitrile gloves (0.11 mm minimum thickness).[1]

Ocular: Safety glasses with side shields or chemical splash goggles.[1][4]

Spill Management (Immediate): If a spill occurs, it is considered "accidental loss."[1]

Isolate: Evacuate the immediate area if dust is airborne.[1]
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Neutralize: Do not use bleach (can create hazardous byproducts).[1] Use a detergent/water

solution.[1][5][6]

Recover: Absorb liquids with vermiculite; wipe solids with damp pads.[1]

Record: For controlled substances, significant spills must be documented in the internal

logbook.[1] Note: While DEA Form 106 is for theft/loss, minor operational spills ("breakage")

are usually recorded internally and witnessed, then the cleanup material is disposed of as

hazardous waste.

Step-by-Step Disposal Workflows
Scenario A: Inventory Destruction (Expired or Unused
Vials)
Applies to: Pure Zaleplon-d5 in original containers or aliquots that are measurable and

accountable.

The Golden Rule: You cannot simply "waste" accountable inventory. It must be transferred to a

Reverse Distributor or destroyed on-site only if you have a DEA-approved "non-retrievable"

method (e.g., chemical digestion kits approved for controlled substances).[1]

Quarantine: Move the expired vials to the "To Be Destroyed" section of your controlled

substance safe.[1]

Inventory Update: Mark the specific container as "Pending Destruction" in your accountability

log.[1]

Select Method:

Option 1 (Preferred):Reverse Distributor. Contact a DEA-registered reverse distributor.[1]

[7][8] They will take custody of the material.

Form: They will issue you a receipt; eventually, a DEA Form 41 is generated to

document the destruction.[1]

Option 2 (On-Site):Chemical Digestion. Use a commercially available controlled substance

wasting system (e.g., RxDestroyer, Cactus Smart Sink) if your local DEA field office
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accepts this as "non-retrievable."

Witnessing: Two authorized employees must witness the destruction.[1][7][8]

Documentation: Complete DEA Form 41 internally and retain it for 2 years.[1]

Scenario B: Experimental Waste (Dilute
Solutions/Mixtures)
Applies to: LC-MS effluents, extracted plasma samples, or solvent mixtures containing trace

Zaleplon-d5.

Segregation: Do not mix with general organic solvents if your facility separates

"Pharmaceutical Waste."[1]

Container: Collect in a dedicated hazardous waste container labeled:

"Hazardous Waste - Toxic"[1]

"Contains: Acetonitrile, Methanol, Trace Zaleplon-d5"

Disposal Path: Ship via a licensed hazardous waste transporter to a High-Temperature

Incineration facility.[1]

Reasoning: Incineration ensures the destruction of the pyrazolopyrimidine core, preventing

environmental accumulation of bioactive sedatives.

Decision Logic Visualization
The following diagram illustrates the critical decision points between treating Zaleplon-d5 as

"Inventory" versus "Waste."
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Zaleplon-d5 Material
Identified for Disposal

Is it Accountable Inventory?
(Pure Std, Stock Solution)

Contact DEA-Registered
Reverse Distributor

Yes (Preferred)

On-Site Chemical Digestion
(Must be Non-Retrievable)

Yes (Alternative)

Is it Experimental Waste?
(LC-MS effluent, Spills)

No

Record on DEA Form 41
(Witness Required)

Segregate into
'Pharm-Organic' Waste Stream

Yes

High-Temp Incineration
(RCRA Facility)

Click to download full resolution via product page

Caption: Decision tree distinguishing between accountable inventory destruction (requiring

DEA Form 41) and trace experimental waste disposal.

Summary of Physical & Chemical Properties for
Disposal
Use these data points when filling out Hazardous Waste Profiles for your waste hauler.
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Property Value Disposal Relevance

Chemical Name

Zaleplon-d5 (N-[3-(3-

cyanopyrazolo[1,5-a]pyrimidin-

7-yl)phenyl]-N-ethylacetamide-

d5)

Must be listed on waste

manifest.[1]

Physical State Solid (Powder)

Dust explosion hazard if

incinerated in bulk without

binders.[1]

Solubility
Insoluble in water; soluble in

Methanol/DMSO

Do not attempt water dilution

for disposal.[1] Use organic

solvents.[1]

Flash Point N/A (Solid), but combustible

Classify as "Organic Solid,

Toxic" for DOT purposes if

pure.

Stability Stable Isotope
No radioactive decay storage

required.[1]

References
Drug Enforcement Administration (DEA).Title 21 Code of Federal Regulations, Part 1317 -

Disposal.[1] Available at: [Link]

U.S. Environmental Protection Agency (EPA).Management Standards for Hazardous Waste

Pharmaceuticals (40 CFR Part 266 Subpart P).[1] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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